Cas no 67544-41-6 (6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide)

• Product Name: 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide
• CAS No: 67544-41-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 394669
• PubChem ID: 19855464
• Update Time: 2025-05-21

6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 6-amino-5,6,7,8-tetrahydro-, hydrobromide
• 6-amino-5,6,7,8-tetrahydronaphthalen-2-ol,hydrobromide
• CHEMBL535179
• EN300-132972
• 67544-41-6
• 6-amino-5,6,7,8-tetrahydronaphthalen-2-ol;hydrobromide
• SCHEMBL10357591
• AKOS026742583
• 6-amino-5,6,7,8-tetrahydronaphthalen-2-ol hydrobromide
• 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol--hydrogen bromide (1/1)
• DTXSID20600642
• 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide

• Inchi： 1S/C10H13NO.BrH/c11-9-3-1-8-6-10(12)4-2-7(8)5-9;/h2,4,6,9,12H,1,3,5,11H2;1H
• InChI Key： CELLWXZDJHUUTK-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC2=C(C=1)CCC(C2)N

Computed Properties

• Exact Mass: 243.02592
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide

Recent Advances in the Study of 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide (CAS: 67544-41-6)

The compound 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide (CAS: 67544-41-6) has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This research briefing provides an overview of the latest findings, methodologies, and implications associated with this compound, focusing on its synthesis, pharmacological properties, and potential clinical uses.

Recent studies have highlighted the role of 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide as a key intermediate in the synthesis of novel dopaminergic and serotonergic agents. Its structural similarity to biologically active molecules, such as neurotransmitters, makes it a valuable scaffold for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its purity and stability under various conditions.

In pharmacological investigations, this compound has demonstrated promising activity in modulating neurotransmitter systems. Preclinical studies suggest its potential efficacy in treating neurological disorders, such as Parkinson's disease and depression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide exhibited high affinity for dopamine receptors, with improved blood-brain barrier penetration compared to existing therapeutics.

Another area of interest is the compound's role in cancer research. Recent in vitro experiments have shown that it can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. A study in Bioorganic & Medicinal Chemistry Letters (2024) identified its potential as a lead compound for developing targeted therapies, particularly in breast and prostate cancers.

The synthesis of 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide has also seen advancements. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been optimized to improve yield and reduce environmental impact. These innovations are critical for scaling up production while adhering to sustainable practices.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and potential toxicity, requires further investigation. Ongoing clinical trials aim to address these gaps, with preliminary results expected in late 2024. Additionally, researchers are exploring its combination with other therapeutic agents to enhance efficacy and reduce side effects.

In conclusion, 6-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Hydrobromide (CAS: 67544-41-6) represents a versatile and promising candidate in drug discovery. Its applications span neurological and oncological fields, supported by robust preclinical data. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, paving the way for novel therapeutics.